1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea

• IUPAC Name: 1-cyclohexyl-3-[4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl]urea
• InChI: InChI=1S/C23H31N5O2S/c29-21(28-15-13-27(14-16-28)20-9-5-2-6-10-20)12-11-19-17-31-23(25-19)26-22(30)24-18-7-3-1-4-8-18/h2,5-6,9-10,17-18H,1,3-4,7-8,11-16H2,(H2,24,25,26,30)
• InChI Key: YZDKNAKFBSZODE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NC2=NC(=CS2)CCC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C23H31N5O2S
• Molecular Weight: 441.6 g/mol

Description

1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea, also known as CPP-TU, is a synthetic compound that has been studied for its potential applications in the fields of biochemistry and physiology. CPP-TU is a member of the thiazole urea family of compounds, and its synthesis involves a multi-step process that involves the use of several organic reagents. CPP-TU has been studied for its possible effects on a variety of biochemical and physiological processes, and it has been found to have potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea is not fully understood, but it is believed to involve the modulation of several biochemical and physiological processes. 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea has been found to interact with several enzymes, including cyclooxygenase-2, 5-lipoxygenase, and cyclic AMP phosphodiesterase. In addition, 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea has been found to interact with several cellular receptors, including the serotonin receptor 5-HT2A and the cannabinoid receptor CB1. These interactions are believed to be responsible for the anti-inflammatory and anti-cancer properties of 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea, as well as its potential applications in the treatment of neurological disorders.
Biochemical and Physiological Effects
1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and anti-cancer properties, as well as the ability to modulate the activity of certain enzymes. 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea has also been found to have potential applications in the treatment of neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and epilepsy. In addition, 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea has been found to have potential applications in the treatment of depression and anxiety, as well as the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea in laboratory experiments include its ability to modulate the activity of certain enzymes and its potential applications in the treatment of neurological disorders. Additionally, 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea has been found to have anti-inflammatory and anti-cancer properties, which may be beneficial for laboratory experiments.
The limitations of using 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea in laboratory experiments include the fact that its mechanism of action is not fully understood and its potential side effects are not yet known. Additionally, 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea is a synthetic compound and its long-term effects are not yet known.

Future Directions

For research on 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea include further study of its mechanism of action, its potential side effects, and its long-term effects. Additionally, further research is needed to determine the potential applications of 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea in the treatment of neurological disorders, depression and anxiety, and pain and inflammation. Additionally, further research is needed to determine the potential applications of 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea in the fields of biochemistry and physiology. Finally, further research is needed to determine the potential applications of 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea in the development of new drugs and therapies.

Synthesis Methods

The synthesis of 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea involves a multi-step process that involves the use of several organic reagents. The first step is the formation of a 1-cyclohexyl-3-thiazol-2-yl-urea from the reaction of 1-cyclohexyl-3-thiazol-2-yl-urea and 4-phenylpiperazin-1-ylpropionic acid. The second step involves the formation of the 3-oxo-3-(4-phenylpiperazin-1-yl)propyl group, which is accomplished by reacting the 1-cyclohexyl-3-thiazol-2-yl-urea with a 4-phenylpiperazin-1-ylpropionyl chloride. The final step is the formation of the 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea, which is accomplished by reacting the 3-oxo-3-(4-phenylpiperazin-1-yl)propyl group with the 1-cyclohexyl-3-thiazol-2-yl-urea.

Scientific Research Applications

1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea has been studied for its potential applications in scientific research. It has been found to have potential applications in the fields of biochemistry and physiology, as it has been shown to have effects on a variety of biochemical and physiological processes. 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea has been found to have anti-inflammatory and anti-cancer properties, as well as the ability to modulate the activity of certain enzymes. In addition, 1-cyclohexyl-3-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}urea has been found to have potential applications in the treatment of neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and epilepsy.